![molecular formula C10H14BrNO4S B299659 2-bromo-N-ethyl-4,5-dimethoxybenzenesulfonamide](/img/structure/B299659.png)
2-bromo-N-ethyl-4,5-dimethoxybenzenesulfonamide
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Overview
Description
2-bromo-N-ethyl-4,5-dimethoxybenzenesulfonamide is a chemical compound that belongs to the class of sulfonamides. It is a white or off-white crystalline powder that is soluble in organic solvents. This compound has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-bromo-N-ethyl-4,5-dimethoxybenzenesulfonamide is not well understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes or receptors in the body.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the production of inflammatory cytokines, thereby reducing inflammation.
Advantages and Limitations for Lab Experiments
The advantages of using 2-bromo-N-ethyl-4,5-dimethoxybenzenesulfonamide in lab experiments include its ability to inhibit the growth of cancer cells and its potential as an anti-inflammatory agent. However, its limitations include its unknown mechanism of action and potential toxicity.
Future Directions
There are several future directions for research on 2-bromo-N-ethyl-4,5-dimethoxybenzenesulfonamide. These include further investigation of its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in other fields such as neurodegenerative diseases and infectious diseases.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its ability to inhibit the growth of cancer cells and reduce inflammation make it a promising candidate for further research. However, further investigation is needed to fully understand its mechanism of action and potential toxicity.
Synthesis Methods
The synthesis of 2-bromo-N-ethyl-4,5-dimethoxybenzenesulfonamide involves the reaction of 2-bromo-4,5-dimethoxybenzenesulfonyl chloride with ethylamine in the presence of a base such as triethylamine. The reaction takes place under reflux conditions and yields the desired compound in good yield.
Scientific Research Applications
2-bromo-N-ethyl-4,5-dimethoxybenzenesulfonamide has been extensively studied for its potential applications in various fields. It has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied as a potential anti-inflammatory agent due to its ability to inhibit the production of inflammatory cytokines.
Properties
Molecular Formula |
C10H14BrNO4S |
---|---|
Molecular Weight |
324.19 g/mol |
IUPAC Name |
2-bromo-N-ethyl-4,5-dimethoxybenzenesulfonamide |
InChI |
InChI=1S/C10H14BrNO4S/c1-4-12-17(13,14)10-6-9(16-3)8(15-2)5-7(10)11/h5-6,12H,4H2,1-3H3 |
InChI Key |
NJYMGMZLHHRHSQ-UHFFFAOYSA-N |
SMILES |
CCNS(=O)(=O)C1=C(C=C(C(=C1)OC)OC)Br |
Canonical SMILES |
CCNS(=O)(=O)C1=C(C=C(C(=C1)OC)OC)Br |
Origin of Product |
United States |
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